Cas no 1788036-28-1 (Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate)

• Product Name: Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate
• CAS No: 1788036-28-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD18632893
• CID: 3042217
• PubChem ID: 56973589
• Update Time: 2025-08-05

Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1S,3S)-3-aminocyclohexyl)carbamate
• tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate
• tert-butyl N-[(1R,3R)-3-aminocyclohexyl]carbamate
• OBSACSBMTRJNPH-IUCAKERBSA-N
• WT1062
• SB22022
• SB22021
• FCH1620615
• AK171969
• trans-tert-butyl 3-aminocyclohexylcarbamate
• trans-1--oc-1,3-yclohexyldiamine (racemic)
• tert-butyl(trans-3-aminocyclohexyl)carbamate
• (1S,3S)-1-(Boc-amino)cyclohe
• EN300-6736119
• P12417
• MFCD18632893
• SCHEMBL4385416
• AKOS025289973
• tert-butyl [trans-3-aminocyclohexyl]carbamate
• (1S,3S)-1-(Boc-amino)cyclohexan-3-amine
• DTXSID101154875
• (1S,3S)-3-Amino-1-(Boc-amino)cyclohexane
• tert-butyl (trans-3-aminocyclohexyl)carbamate
• CS-0048027
• tert-Butyl((1S,3S)-3-aminocyclohexyl)carbamate
• AS-51327
• 1788036-28-1
• trans-3-Amino-1-(Boc-amino)-cyclohexane
• Carbamic acid, N-[(1S,3S)-3-aminocyclohexyl]-, 1,1-dimethylethyl ester
• NWC03628
• Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate

• MDL： MFCD18632893
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key： OBSACSBMTRJNPH-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate

Introduction to Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate (CAS No. 1788036-28-1)

Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate, identified by its CAS number 1788036-28-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate, particularly its chiral center and the presence of a tert-butyl group, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of this compound have been subjects of extensive study in recent years. The stereochemistry of the cyclohexylamine moiety, specifically the (1S,3S) configuration, plays a crucial role in determining the compound's pharmacological effects. This configuration is often preferred in drug design due to its ability to enhance binding affinity and selectivity towards biological targets. The tert-butyl group, on the other hand, serves to improve the metabolic stability and lipophilicity of the molecule, making it a promising candidate for further development.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their favorable pharmacokinetic profiles and reduced toxicity compared to traditional small-molecule compounds. Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Preliminary studies have shown that this compound exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

The biological activity of Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate has been attributed to its ability to interact with specific enzymes and receptors in the body. For instance, it has been found to inhibit the activity of certain proteases that are involved in the degradation of proteins critical for maintaining cellular homeostasis. Additionally, this compound has demonstrated potential in modulating neurotransmitter release, which could make it useful in the treatment of neurological disorders such as depression and anxiety.

One of the most compelling aspects of Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate is its structural diversity, which allows for further chemical modifications to optimize its pharmacological properties. Researchers have explored various derivatives of this compound to enhance its bioavailability and target specificity. These modifications have led to the discovery of several novel analogs with improved therapeutic efficacy and reduced side effects.

The development of Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate as a potential therapeutic agent has also benefited from advances in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding interactions between the compound and its biological targets with high accuracy. This has significantly accelerated the drug discovery process and facilitated the identification of lead compounds for further optimization.

In conclusion, Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate (CAS No. 1788036-28-1) is a promising compound with significant therapeutic potential in various medical fields. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely that Tert-butyl N-[(1S,3S)-3-aminocyclohexyl]carbamate will play an increasingly important role in modern medicine.